Cas no 1517261-92-5 (1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1517261-92-5
• MF: C₈H₆Cl₂F₂O
• MW: 227.035447597504
• CID: 6609058
• PubChem ID: 80606037
• Update Time: 2025-06-24

1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol
• EN300-1929390
• AKOS019172529
• 1517261-92-5

• Inchi： 1S/C8H6Cl2F2O/c9-5-2-1-4(3-6(5)10)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： DDRWQPBAVHAQHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(F)F)O)Cl

Computed Properties

• Exact Mass: 225.9763765g/mol
• Monoisotopic Mass: 225.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol

Introduction to 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1517261-92-5)

1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1517261-92-5, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both chloro and fluoro substituents on an aromatic ring, which often enhances its biological activity and selectivity. The structural features of this molecule make it a valuable scaffold for the development of novel therapeutic agents targeting various biological pathways.

The fluorine atoms in 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine substitution is a well-established strategy in drug design, as it can improve metabolic stability, binding affinity, and lipophilicity. In particular, the 2,2-difluoroethan-1-ol moiety introduces additional fluorine atoms that contribute to the overall electronic environment of the molecule, influencing its reactivity and interaction with biological targets.

The 3,4-dichlorophenyl group provides a hydrophobic anchor that can interact with specific pockets in protein targets, enhancing the compound's binding affinity. This combination of chloro and fluoro substituents makes 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of such multifunctional scaffolds in addressing complex diseases by targeting multiple pathways simultaneously.

In recent years, there has been growing interest in developing small-molecule inhibitors for enzymes involved in cancer metabolism. 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol has been investigated as a potential inhibitor of enzymes such as cancer metabolism-related enzymes, including those involved in glycolysis and fatty acid oxidation. Preliminary studies suggest that this compound exhibits inhibitory activity against these enzymes, potentially leading to novel therapeutic strategies for cancer treatment.

The fluorinated alcohols present in this molecule are particularly interesting from a chemical biology perspective. Alcohols with fluorine substituents can exhibit unique solvation properties and can act as probes for understanding enzyme-substrate interactions. The difluoroethan-1-ol group introduces steric hindrance and electronic effects that can fine-tune the interactions between the compound and its biological target. This makes 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol a versatile scaffold for designing molecules with tailored biological activities.

Furthermore, the 3,4-dichlorophenyl moiety has been shown to enhance the binding affinity of small molecules to their targets by occupying hydrophobic pockets or forming π-stacking interactions. The combination of chloro and fluoro substituents allows for fine-tuning of these interactions, making it possible to develop highly selective inhibitors. This property is particularly valuable in drug discovery efforts aimed at minimizing off-target effects and improving therapeutic efficacy.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol. These computational methods allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further accelerated this process by providing predictive models for biological activity based on structural features.

The synthesis of 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both chloro and fluoro substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently than ever before.

In conclusion, 1-(3,4-dichlorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1517261-92-5) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. The presence of both chloro and fluoro substituents enhances its interactiveness with biological targets while providing opportunities for fine-tuning its pharmacological properties through structural modifications.